Cas no 2408938-15-6 (rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate
• CAS No: 2408938-15-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5936649
• PubChem ID: 165883089
• Update Time: 2025-07-21

rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate
• 2408938-15-6
• EN300-7548046

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-9-6-4-5-8(9)10(11)7-15/h8-11,15H,4-7H2,1-3H3,(H,14,16)/t8-,9+,10-,11-/m0/s1
• InChI Key： QVQUNLQEKCFYRE-VLEAKVRGSA-N
• SMILES： OC[C@@H]1[C@H]([C@@H]2CCC[C@@H]21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate

Comprehensive Analysis of rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate (CAS No. 2408938-15-6)

The compound rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate (CAS No. 2408938-15-6) is a highly specialized chiral intermediate with significant potential in pharmaceutical and organic synthesis. Its unique bicyclo[3.2.0]heptane scaffold and hydroxymethyl functionality make it a valuable building block for drug discovery, particularly in the development of stereoselective therapeutics. Researchers are increasingly focusing on such chiral auxiliaries due to their role in optimizing bioavailability and reducing off-target effects—a critical concern in modern precision medicine.

Recent trends in AI-driven drug design have amplified interest in compounds like rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate. Computational models frequently highlight its conformational rigidity as advantageous for molecular docking studies. This aligns with growing searches for "chiral catalysts in asymmetric synthesis" and "scaffold optimization for CNS drugs," reflecting industry demands for neurologically active compounds with improved blood-brain barrier permeability.

The tert-butyl carbamate moiety in this compound offers exceptional protecting group stability under diverse reaction conditions, a feature extensively documented in peer-reviewed journals. Synthetic chemists value its compatibility with Grignard reactions and palladium-catalyzed couplings, addressing frequent search queries like "carbamate protection in multi-step synthesis." Furthermore, its hydroxymethyl group enables straightforward derivatization into esters or ethers, supporting modular approaches in combinatorial chemistry.

From a green chemistry perspective, the compound's synthetic pathway has been optimized to minimize heavy metal residues—a hot topic in regulatory discussions. Analytical techniques such as HPLC chiral separation and X-ray crystallography confirm its stereochemical purity, crucial for meeting stringent ICH Q6A guidelines. These qualities respond to trending searches about "chiral purity validation methods" and "QC for pharmaceutical intermediates."

Ongoing research explores applications of bicyclo[3.2.0]heptane derivatives in proteolysis-targeting chimeras (PROTACs), leveraging their three-dimensional complexity to enhance protein degradation efficiency. This positions CAS No. 2408938-15-6 at the forefront of targeted protein degradation therapeutics—a field generating exponential scholarly interest. Patent analyses reveal its structural motifs in several orphan drug applications, particularly for rare neurological disorders.

In conclusion, rac-tert-butyl N-[(1R,5S,6R,7R)-7-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]carbamate exemplifies the convergence of stereochemistry and medicinal chemistry. Its multifaceted utility across asymmetric synthesis, neuroscience research, and bioconjugation ensures sustained relevance in both academic and industrial settings, while its synthetic tractability addresses pressing needs in cost-effective API development.